Cas no 82-60-0 (Naphtho[2,1-b]thiophen-1(2H)-one)

• Product Name: Naphtho[2,1-b]thiophen-1(2H)-one
• CAS No: 82-60-0
• MF: C₁₂H₈OS
• MW: 200.256321907043
• CID: 706937
• PubChem ID: 12175546
• Update Time: 2025-04-19

Naphtho[2,1-b]thiophen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-b]thiophen-1(2H)-one
• benzo[e][1]benzothiol-1-one
• naphtho[2,1-b]thiophen-1-ol
• Naphtho[2,1-b]thiophen-1-on
• naphtho[2,1-b]thiophen-1-one
• SCHEMBL87603
• DTXSID30479240
• 82-60-0

• Inchi： 1S/C12H8OS/c13-10-7-14-11-6-5-8-3-1-2-4-9(8)12(10)11/h1-6H,7H2
• InChI Key： KLRNDFGOYWAXOU-UHFFFAOYSA-N
• SMILES： S1CC(C2=C1C=CC1C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 200.03000
• Monoisotopic Mass: 200.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 3.12820